A luminescent homochiral 3D Cd(ii) framework with a threefold interpenetrating uniform net 86†

Chemical Communications Pub Date: 2009-07-24 DOI: 10.1039/B908792C

Abstract

A luminescent homochiral 3D metal–organic framework, [Cd(dtba)(bpp)]3n (1) (H2dtba = 2,2′-dithiobisbenzoic acid, bpp = 1,3-bis(4-pyridyl)propane), with an unprecedented threefold interpenetrating uniform network (86), constructed from [Cd(dtba)]n single helices and [Cd(bpp)]n double-stranded helices, has been synthesized viahydrothermal reaction.

Graphical abstract: A luminescent homochiral 3D Cd(ii) framework with a threefold interpenetrating uniform net 86
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